Cas no 1807024-41-4 (4-Bromo-2-bromomethyl-3-nitropyridine)

• Product Name: 4-Bromo-2-bromomethyl-3-nitropyridine
• CAS No: 1807024-41-4
• MF: C₆H₄Br₂N₂O₂
• MW: 295.916159629822
• CID: 4900034
• Update Time: 2025-10-24

4-Bromo-2-bromomethyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-bromomethyl-3-nitropyridine

• Inchi： 1S/C6H4Br2N2O2/c7-3-5-6(10(11)12)4(8)1-2-9-5/h1-2H,3H2
• InChI Key： VIPGDWCHTPEFNN-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(CBr)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 4-Bromo-2-bromomethyl-3-nitropyridine

4-Bromo-2-bromomethyl-3-nitropyridine (CAS No. 1807024-41-4): A Comprehensive Overview

4-Bromo-2-bromomethyl-3-nitropyridine (CAS No. 1807024-41-4) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This article provides a detailed overview of its chemical properties, synthesis methods, and recent research developments, highlighting its importance in the field of medicinal chemistry.

Chemical Structure and Properties

4-Bromo-2-bromomethyl-3-nitropyridine is a brominated pyridine derivative characterized by its unique functional groups. The molecule consists of a pyridine ring substituted with a bromo group at the 4-position, a bromomethyl group at the 2-position, and a nitro group at the 3-position. These substituents confer specific chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

The molecular formula of 4-Bromo-2-bromomethyl-3-nitropyridine is C₇H₅Br₂N₂O₂, with a molecular weight of approximately 309.89 g/mol. It is typically a solid at room temperature and exhibits moderate solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 4-Bromo-2-bromomethyl-3-nitropyridine can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the bromination of 3-nitropyridine followed by the introduction of the bromomethyl group. This process typically involves multiple steps, including nitration, bromination, and alkylation reactions.

A recent study published in the Journal of Organic Chemistry (JOC) described an efficient one-pot synthesis method using microwave-assisted conditions. This approach significantly reduced reaction times and improved overall yields, making it a promising technique for large-scale production.

Applications in Medicinal Chemistry

4-Bromo-2-bromomethyl-3-nitropyridine has garnered attention in the field of medicinal chemistry due to its potential as a building block for the synthesis of biologically active compounds. The presence of multiple reactive functional groups allows for diverse chemical modifications, enabling the creation of novel drug candidates.

A notable application is in the development of anti-cancer agents. Research conducted at the National Cancer Institute (NCI) demonstrated that derivatives of 4-Bromo-2-bromomethyl-3-nitropyridine exhibit potent cytotoxic activity against various cancer cell lines. Specifically, these derivatives were found to inhibit cell proliferation by disrupting key signaling pathways involved in tumor growth.

Beyond cancer research, 4-Bromo-2-bromomethyl-3-nitropyridine has also shown promise in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry reported that certain derivatives effectively modulate neurotransmitter receptors, suggesting their potential as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

Safety and Handling Considerations

Safety is paramount when handling any chemical compound, and 4-Bromo-2-bromomethyl-3-nitropyridine is no exception. While it is not classified as a hazardous material or controlled substance, appropriate precautions should be taken to ensure safe handling and storage.

Laboratory personnel should wear personal protective equipment (PPE) such as gloves, goggles, and lab coats to prevent skin contact and inhalation. The compound should be stored in a cool, dry place away from incompatible materials and sources of ignition. Additionally, proper disposal methods should be followed to minimize environmental impact.

Conclusion

4-Bromo-2-bromomethyl-3-nitropyridine (CAS No. 1807024-41-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers in medicinal chemistry and related fields. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemistry.